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Compound of Interest

Compound Name: 9-Hexadecenyl acetate

Cat. No.: B013443 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 9-Hexadecenyl Acetate

This technical guide provides a comprehensive overview of the physicochemical properties,

analytical methodologies, and biological context of 9-Hexadecenyl acetate. The information is

intended for researchers, scientists, and professionals involved in drug development, chemical

ecology, and pest management. 9-Hexadecenyl acetate, existing as two primary geometric

isomers, (Z)-9-Hexadecenyl acetate and (E)-9-Hexadecenyl acetate, is a significant

semiochemical, acting as a sex pheromone in numerous species of Lepidoptera (moths and

butterflies)[1].

Physicochemical Properties
The biological activity and environmental fate of 9-Hexadecenyl acetate are dictated by its

physicochemical characteristics. While experimental data for some properties are not

extensively published, the following tables summarize the known and computed values for both

the (Z)- and (E)-isomers.

Table 1: General Physicochemical Properties of 9-Hexadecenyl Acetate
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Property Value Notes

Appearance
Colorless to pale yellow

liquid[1]

Solubility
Insoluble in water; Soluble in

organic solvents[1]
Typical for long-chain esters.

Boiling Point
Not explicitly available;

expected to be high.

A related compound, Z-9-

dodecen-1-yl acetate, has a

boiling point of 300.1±21.0 °C

at 760 Torr[2].

Melting Point Not available[1]

Density Not explicitly available.

A related compound, (Z)-

tetradec-9-enyl acetate, has a

density of 0.875 g/mL[3].

Table 2: Molecular and Computed Properties of 9-Hexadecenyl Acetate

Property (Z)-9-Hexadecenyl acetate (E)-9-Hexadecenyl acetate

Molecular Formula C₁₈H₃₄O₂[4][5] C₁₈H₃₄O₂[6][7]

Molecular Weight 282.46 g/mol [4][5] 282.4614 g/mol [7]

IUPAC Name [(Z)-hexadec-9-enyl] acetate [(E)-hexadec-9-enyl] acetate[1]

CAS Number 34010-20-3[5] 56218-69-0[1][6]

XLogP3 Not specified 6.8[1]

InChIKey
VAKBQCYSUVICLV-

HJWRWDBZSA-N[4]

VAKBQCYSUVICLV-

CMDGGOBGSA-N[6][7]

Experimental Protocols
Detailed methodologies are crucial for the synthesis, purification, and analysis of 9-
Hexadecenyl acetate. The following sections provide established protocols.
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Synthesis via Modified Wittig Reaction
A common method for synthesizing (E)-alkenyl acetates like (E)-9-Hexadecenyl acetate is

through a modified Wittig reaction. This approach offers good control over the stereochemistry

of the double bond.

Protocol:

Preparation of the Phosphonium Ylide (Wittig Reagent): A suitable phosphonium salt is

prepared by reacting triphenylphosphine with an appropriate alkyl halide (e.g., a C7 halide)

[1]. The salt is then treated with a strong base (e.g., n-butyllithium) in an anhydrous solvent

like tetrahydrofuran (THF) to generate the ylide.

Wittig Reaction: The aldehyde partner, such as 9-oxononyl acetate, is added to the ylide

solution at a low temperature (e.g., -78 °C to 0 °C)[1]. The reaction mixture is allowed to

warm to room temperature and stirred until completion, which can be monitored by Thin

Layer Chromatography (TLC)[1].

Work-up and Purification: The reaction is quenched with a saturated aqueous solution of

ammonium chloride[1]. The product is extracted with an organic solvent (e.g., diethyl ether).

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, and the solvent is removed under reduced pressure[1].

Purification by Column Chromatography: The crude product is purified using silica gel

column chromatography to yield the pure (E)-9-Hexadecenyl acetate[1].

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a standard technique for the identification and purity assessment of 9-Hexadecenyl
acetate.

Protocol:

Sample Preparation: A dilute solution of the 9-Hexadecenyl acetate sample is prepared in a

suitable organic solvent (e.g., hexane).
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Gas Chromatography (GC) Parameters:

Injector Temperature: 250°C[1].

Column: A non-polar capillary column (e.g., DB-5) is typically used[7].

Oven Temperature Program: A temperature ramp is employed, for instance, starting at

100°C for 1 minute, then increasing at a rate of 5°C/min to 275°C, and holding for 3

minutes[7].

Mass Spectrometry (MS) Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV[1].

Mass Range: A scan range of m/z 40-500 is generally sufficient[1].

Ion Source Temperature: 230°C[1].

Transfer Line Temperature: 280°C[1].

Identification: The compound is identified by comparing its retention time and mass spectrum

with those of an authentic standard and with entries in mass spectral libraries like NIST[1][7].

Visualizations
The following diagrams illustrate key workflows and biological pathways related to 9-
Hexadecenyl acetate.
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Synthesis Workflow for (E)-9-Hexadecenyl Acetate
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Caption: A generalized workflow for the synthesis and purification of (E)-9-Hexadecenyl
acetate.[1]
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Caption: Simplified signaling pathway of 9-Hexadecenyl acetate as a sex pheromone in

moths.[1]

Biological Significance
(E)-9-Hexadecenyl acetate and its (Z)-isomer are crucial components of the sex pheromone

blends of many lepidopteran species[1]. Female moths release these compounds to attract

males for mating. The male moths detect the specific pheromone blend with high sensitivity

and specificity using specialized olfactory receptors on their antennae[1]. This triggers a

behavioral response, leading them to the source of the pheromone. The precise ratio of

different isomers and related compounds is often critical for species-specific recognition. This

biological role makes 9-Hexadecenyl acetate a compound of great interest for developing

environmentally friendly pest management strategies, such as mating disruption and attract-

and-kill techniques[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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